Cas no 923293-77-0 ([2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene]-5-carboxaldehyde)
923293-77-0 structure
Product Name:[2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene]-5-carboxaldehyde
CAS No:923293-77-0
MF:C21H12OS5
MW:440.644378662109
CID:737560
PubChem ID:71445758
Update Time:2025-04-19
[2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene]-5-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
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- [2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene]-5-carboxaldehyde
- 5-[5-[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]thiophene-2-carbaldehyde
- 923293-77-0
- [1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~-Quinquethiophene]-1~5~-carbaldehyde
- DTXSID50854272
-
- Inchi: 1S/C21H12OS5/c22-12-13-3-4-16(24-13)17-7-8-20(26-17)21-10-9-19(27-21)18-6-5-15(25-18)14-2-1-11-23-14/h1-12H
- InChI Key: RKTDVCAYSULULX-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1C1=CC=C(C2=CC=C(C=O)S2)S1)C1=CC=C(C2=CC=CS2)S1
Computed Properties
- Exact Mass: 439.94917087g/mol
- Monoisotopic Mass: 439.94917087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 158Ų
[2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene]-5-carboxaldehyde Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
923293-77-0 ([2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene]-5-carboxaldehyde) Related Products
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